![molecular formula C16H18N2O4S B4231263 N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide](/img/structure/B4231263.png)
N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide, also known as MMB, is a chemical compound that has gained significant interest in scientific research due to its potential use in various fields, including medicine and agriculture. MMB is a sulfonamide derivative that exhibits a broad range of biological activities, making it a valuable compound for studying various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide has also been shown to inhibit the activity of certain signaling pathways, including the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide has been shown to exhibit a broad range of biochemical and physiological effects. In vitro studies have shown that N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide inhibits the growth of cancer cells and reduces inflammation. In vivo studies have shown that N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide reduces tumor growth in mice and reduces inflammation in rats.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide in lab experiments is its broad range of biological activities, which makes it a valuable compound for studying various biochemical and physiological processes. However, one limitation of using N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are several future directions for the study of N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide. One direction is the development of new drugs based on the anti-inflammatory and anti-cancer properties of N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide. Another direction is the development of new herbicides based on the herbicidal properties of N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide. Additionally, further research is needed to fully understand the mechanism of action of N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide and its potential use in other fields, such as environmental science and materials science.
Scientific Research Applications
N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential use in various fields, including medicine and agriculture. In medicine, N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. In agriculture, N-(4-methoxybenzyl)-4-[(methylsulfonyl)amino]benzamide has been shown to have herbicidal properties, making it a potential candidate for the development of new herbicides.
properties
IUPAC Name |
4-(methanesulfonamido)-N-[(4-methoxyphenyl)methyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-22-15-9-3-12(4-10-15)11-17-16(19)13-5-7-14(8-6-13)18-23(2,20)21/h3-10,18H,11H2,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXYVTVBYRJBAEF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)NS(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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